Cas no 653568-72-0 (4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-)

4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]- structure
653568-72-0 structure
Product Name:4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-
CAS No:653568-72-0
MF:C13H13NO3S
MW:263.312222242355
CID:400584
PubChem ID:12072367
Update Time:2025-04-19

4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-
    • 2-[2-[4-(methoxymethyl)phenyl]-1,3-thiazol-4-yl]acetic acid
    • DTXSID10477002
    • 653568-72-0
    • AKOS014963291
    • Inchi: 1S/C13H13NO3S/c1-17-7-9-2-4-10(5-3-9)13-14-11(8-18-13)6-12(15)16/h2-5,8H,6-7H2,1H3,(H,15,16)
    • InChI Key: MOGMXOSOZINUAO-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)O)N=C1C1C=CC(COC)=CC=1

Computed Properties

  • Exact Mass: 263.06169
  • Monoisotopic Mass: 263.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • PSA: 59.42
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